Potassium trifluoro(2-fluoro-3-(2-methoxyethoxy)phenyl)borate

• Molecular Formula: C9H10BF4KO2
• Molecular Weight: 276.08 g/mol
• IUPAC Name: potassium;trifluoro-[2-fluoro-3-(2-methoxyethoxy)phenyl]boranuide
• InChI: InChI=1S/C9H10BF4O2.K/c1-15-5-6-16-8-4-2-3-7(9(8)11)10(12,13)14;/h2-4H,5-6H2,1H3;/q-1;+1
• InChI Key: DZZGFSCMULRVMN-UHFFFAOYSA-N
• Canonical SMILES: [B-](C1=C(C(=CC=C1)OCCOC)F)(F)(F)F.[K+]

Description

Potassium trifluoro(2-fluoro-3-(2-methoxyethoxy)phenyl)borate is an organoboron compound that has gained attention in the field of organic chemistry. This compound is known for its stability and reactivity, making it a valuable reagent in various chemical reactions, particularly in Suzuki–Miyaura coupling reactions .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of potassium trifluoro(2-fluoro-3-(2-methoxyethoxy)phenyl)borate typically involves the reaction of the corresponding boronic acid with potassium bifluoride (KHF2). The reaction is carried out under mild conditions, often at room temperature, to ensure the stability of the product .

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of high-purity reagents and controlled reaction conditions to achieve high yields and purity. The product is then purified through recrystallization or other suitable methods to remove any impurities .

Chemical Reactions Analysis

Types of Reactions

Potassium trifluoro(2-fluoro-3-(2-methoxyethoxy)phenyl)borate undergoes various types of chemical reactions, including:

Substitution Reactions: It can participate in nucleophilic substitution reactions where the trifluoroborate group is replaced by other nucleophiles.

Coupling Reactions: It is widely used in Suzuki–Miyaura coupling reactions to form carbon-carbon bonds.

Common Reagents and Conditions

Reagents: Common reagents include palladium catalysts, bases like potassium carbonate, and solvents such as ethanol or water.

Conditions: Reactions are typically carried out under mild conditions, often at room temperature or slightly elevated temperatures.

Major Products

Scientific Research Applications

Potassium trifluoro(2-fluoro-3-(2-methoxyethoxy)phenyl)borate has several scientific research applications:

Chemistry: It is used as a reagent in organic synthesis, particularly in the formation of carbon-carbon bonds through Suzuki–Miyaura coupling reactions.

Medicine: It is used in the development of pharmaceutical compounds.

Industry: It is employed in the production of advanced materials and specialty chemicals.

Mechanism of Action

The mechanism of action of potassium trifluoro(2-fluoro-3-(2-methoxyethoxy)phenyl)borate involves the transfer of the trifluoroborate group to a palladium catalyst in the Suzuki–Miyaura coupling reaction.

Comparison with Similar Compounds

Similar Compounds

• Potassium trifluoro(2-(methylsulfonyl)phenyl)borate
• Potassium (3-fluoro-2-formylphenyl)trifluoroborate
• Potassium 2-methylthiophenyltrifluoroborate

Uniqueness

Potassium trifluoro(2-fluoro-3-(2-methoxyethoxy)phenyl)borate is unique due to its specific functional groups, which provide distinct reactivity and stability compared to other similar compounds. Its methoxyethoxy group enhances its solubility and reactivity in various solvents, making it a versatile reagent in organic synthesis .